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Compound of Interest

Compound Name: 21-Hydroxy-oligomycin A

Cat. No.: B10769585

Get Quote

Emergency Safety Card: 21-Hydroxy-oligomycin A For Immediate Reference in Laboratory

Emergencies

Parameter Critical Action / Information

Primary Hazard

Mitochondrial Poison (ATP Synthase Inhibitor).

Stops cellular respiration immediately upon

systemic absorption.

Acute Exposure

Inhalation/Ingestion: Seek medical aid

immediately.[1][2] Do not induce vomiting.

Skin/Eye: Flush with water for 15+ minutes.[1][2]

Remove contaminated clothing.

Spill (Solid)
Do NOT sweep dry dust (aerosol risk). Wet wipe

or use HEPA vacuum.

Spill (Liquid)
Absorb with inert pads.[3] Do not use bleach

(potential reactivity/incomplete degradation).

Waste Code
Treat as Toxic Organic Waste (Class 6.1). UN

2811 (Toxic solid, organic, n.o.s.).
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Executive Summary: The Logic of Disposal
Disposing of 21-Hydroxy-oligomycin A requires more than just following a checklist; it

requires understanding the biological imperativeness of the compound. As a specific inhibitor of

the mitochondrial F0F1-ATPase, this macrolide antibiotic does not merely "harm" cells—it

mechanically arrests the chemical engine of life (ATP production).

Therefore, the disposal strategy is built on Total Containment and Thermal Destruction. Unlike

biological wastes that can be autoclaved, the chemical stability of the macrolide ring structure

means autoclaving is insufficient. High-temperature incineration is the only validated method to

break the carbon backbone and permanently neutralize the bioactivity.

Hazard Characterization & Regulatory Framework
Mechanism of Toxicity (The "Why")
To handle this compound safely, one must respect its potency. 21-Hydroxy-oligomycin A
binds to the Oligomycin Sensitivity Conferring Protein (OSCP) and the c-subunit of the

mitochondrial ATP synthase.

Physiological Impact: It blocks the proton channel, preventing the proton gradient from

driving ATP synthesis.[4] This leads to rapid cellular energy depletion and necrotic cell death.

Implication for Disposal: Because it targets a fundamental eukaryotic enzyme, it is toxic to all

mammalian life. There is no "safe" release limit for laboratory drains.

Regulatory Classification (RCRA & DOT)
While 21-Hydroxy-oligomycin A is not explicitly "P-listed" (acutely hazardous) under US EPA

RCRA regulations like sodium azide, it meets the criteria for Characteristic Hazardous Waste

due to toxicity if tested, and must be managed as such to ensure compliance and safety.

DOT Classification: Class 6.1 (Toxic Substances).

Proper Shipping Name: Toxic solid, organic, n.o.s. (Oligomycin A analog).[4]

UN Number: UN 2811.[5]
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Validated Disposal Protocols
Protocol A: Solid Waste (Contaminated Consumables)
Applicability: Gloves, pipette tips, weighing boats, bench paper.

Segregation: Do not mix with general trash or biohazard bags destined for autoclaving.

Primary Containment: Place items immediately into a clear, sealable polyethylene bag (4 mil

thickness minimum) located inside the fume hood.

Secondary Containment: Transfer the sealed bag into a rigid, wide-mouth Hazardous Waste

Drum (blue or black barrel, typically).

Labeling: Affix a hazardous waste label.

Constituents: "Debris contaminated with 21-Hydroxy-oligomycin A."

Hazard Checkbox: Toxic.[6]

Validation: Visually inspect the drum seal. Ensure no sharp tips have punctured the primary

bag.

Protocol B: Liquid Waste (Stock Solutions & Mother
Liquors)
Applicability: Expired DMSO stocks, cell culture media (>1 µM concentration).

Solvent Compatibility: Most stocks are in DMSO or Ethanol. Ensure the waste container is

rated for organic solvents (HDPE or Glass).

Collection: Pour waste into a designated "Toxic Organic" waste carboy.

Crucial Step: Do NOT mix with oxidizing acids (Nitric/Perchloric) as DMSO can react

violently.

Rinsing: Triple rinse the empty original vial with a compatible solvent (e.g., ethanol). Add

rinsate to the waste carboy.
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Labeling:

Constituents: "DMSO, Ethanol, Trace 21-Hydroxy-oligomycin A."

Hazard Checkbox: Flammable, Toxic.

Protocol C: Spill Response (Self-Validating Workflow)
This protocol includes "stop points" where the user must verify safety before proceeding.

DOT Diagram: Spill Response Decision Matrix
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Spill Detected

Assess Volume & State
(Solid vs Liquid)

Don PPE:
Double Nitrile Gloves, Lab Coat,

N95/P100 Respirator

Is it Solid (Powder)?

Do NOT Sweep.
Cover with wet paper towels

to prevent aerosolization.

Yes

Cover with Absorbent Pads
(Polypropylene/Vermiculite).

No

Scoop damp material
into wide-mouth jar.

Wipe surface with
10% Soap/Water Solution.

Wait 5 mins for absorption.

Dispose all materials
as Hazardous Chemical Waste.

Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response. Note the critical divergence for solids to

prevent inhalation hazards.
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Technical Data & Safety Specifications
Table 1: Personal Protective Equipment (PPE) Matrix

PPE Item Specification Rationale

Gloves Double-gloving (Nitrile)

DMSO (common solvent)

permeates nitrile; outer glove

protects against gross

contamination, inner glove is

the final barrier.

Respiratory N95 or P100 (if powder)

Prevents inhalation of

particulates during weighing or

spill cleanup.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid splashes

involving toxic solvents.

Clothing Tyvek Sleeves / Lab Coat
Prevents dermal absorption via

wrists/forearms.

Table 2: Waste Stream Classification Codes
Waste Type RCRA/EPA Code (US) Description

Pure Substance P-List (Proxy) / Toxic

While not strictly P-listed,

manage as Acute Hazardous

for safety margins.

Solvent Waste F003 / D001
Ignitable spent solvents (if

dissolved in Acetone/Ethanol).

Debris Hazardous Debris
Solid waste contaminated with

toxic substances.

Visualizing the Waste Lifecycle
The following diagram illustrates the "Cradle-to-Grave" lifecycle of 21-Hydroxy-oligomycin A
in the laboratory, highlighting the critical decision points for segregation.
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DOT Diagram: Waste Disposal Workflow

21-Hydroxy-oligomycin A
(Stock/Powder) Experimental Application

Solid Waste
(Tips, Tubes, Wipes)

Liquid Waste
(Media, Supernatant)

Sharps
(Needles, Glass)

Solid Haz Waste Drum
(No Biohaz Bags)

Segregate

Carboy (Toxic/Flammable)
(No Bleach)

Collect

Puncture-Proof
Haz Waste Bin

Contain

High-Temp Incineration
(Off-site)

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" workflow ensuring all streams lead to incineration, avoiding

common pitfalls like autoclaving or drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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